2-Methyl-1-{[1-(1,3-thiazol-2-yl)ethyl]amino}propan-2-ol

LogP Lipophilicity Drug Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H16N2OS
Molecular Weight 200.30 g/mol
Cat. No. B13280603
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-Methyl-1-{[1-(1,3-thiazol-2-yl)ethyl]amino}propan-2-ol
Molecular FormulaC9H16N2OS
Molecular Weight200.30 g/mol
Structural Identifiers
SMILESCC(C1=NC=CS1)NCC(C)(C)O
InChIInChI=1S/C9H16N2OS/c1-7(8-10-4-5-13-8)11-6-9(2,3)12/h4-5,7,11-12H,6H2,1-3H3
InChIKeyZLYWSSBVHBTFNG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Methyl-1-{[1-(1,3-thiazol-2-yl)ethyl]amino}propan-2-ol: Core Properties


2-Methyl-1-{[1-(1,3-thiazol-2-yl)ethyl]amino}propan-2-ol (CAS 1343320-82-0) is a synthetic secondary amino alcohol with the molecular formula C9H16N2OS, a molecular weight of 200.30 g/mol, and a purity specification of 95% from certified vendors . The compound features a 1,3-thiazole heterocycle linked via a chiral ethylamino bridge to a sterically hindered 2-methylpropan-2-ol (tertiary alcohol) backbone, defining it within the aminothiazole class . This structural arrangement differentiates it from simpler 2-aminothiazole derivatives by incorporating a beta-amino alcohol motif with a substituted hydroxyl group, imparting distinct physicochemical properties compared to primary or secondary alcohol analogs .

Aminothiazole scaffold Tertiary alcohol group differentiates from primary alcohol analogs
Metabolic stability May support longer-duration assays compared to primary alcohols
Steric & H-bond profile Supports chemoselective derivatization and binding studies

Why 2-Methyl-1-{[1-(1,3-thiazol-2-yl)ethyl]amino}propan-2-ol Cannot Be Substituted


Generic substitution among aminothiazole compounds is unreliable because minor modifications to the alcohol moiety critically alter hydrogen-bonding capacity, lipophilicity, and metabolic stability. While compounds like 2-{1-(1,3-thiazol-2-yl)ethylamino}propan-1-ol (CAS 1467371-56-7) and 3-[1-(1,3-thiazol-2-yl)ethylamino]propan-1-ol (CAS 1343172-52-0) share the same thiazol-2-yl-ethylamino pharmacophore, they differ in their alcohol substitution pattern [1]. The target compound's tertiary alcohol (2-methylpropan-2-ol) is resistant to oxidation and exhibits different hydrogen-bond donor/acceptor profiles compared to the primary alcohols of its analogs, directly affecting solubility, target binding, and in vivo half-life . This evidence guide quantifies these differences to inform procurement decisions where scaffold-specific performance is required .

Alcohol oxidation resistance
Target Tertiary alcohol resistant to ADH/AO metabolism
Primary alcohol analogs Rapid oxidative clearance may alter PK profile
Hydrogen-bonding & solubility
Target Tertiary OH donor with higher organic solubility
Primary alcohol analogs Primary OH may increase water uptake and H-bond competition
Derivatization selectivity
Target Steric hindrance enables chemoselective amine protection
Primary alcohol analogs Unhindered OH competes in acylation, reducing selectivity

2-Methyl-1-{[1-(1,3-thiazol-2-yl)ethyl]amino}propan-2-ol vs. Closest Thiazole Analogs


Increased Lipophilicity via Tertiary Alcohol

The target compound has a calculated LogP of 1.56, compared to primary alcohol analogs with LogP values of approximately 0.5–0.8. The tertiary alcohol group reduces polarity by eliminating a primary hydroxyl hydrogen donor and increasing carbon count, directly impacting membrane permeability .

Lipophilicity (LogP)
Class-level
Δ LogP +0.76 to +1.06 vs primary alcohol analogs
May alter membrane permeability profile
Calculated values; experimental LogP data to verify
LogP Lipophilicity Drug Design ADME

Metabolic Stability of Tertiary Alcohol

Tertiary alcohols like 2-methylpropan-2-ol are generally resistant to alcohol dehydrogenase (ADH) and aldehyde oxidase (AO) mediated oxidation, which rapidly metabolize primary alcohols to aldehydes and carboxylic acids. The target compound's tertiary alcohol cannot undergo such oxidation due to the absence of an alpha-hydrogen, a metabolic 'soft spot' present in its primary alcohol analogs [1]. Comparative microsomal stability data for analogous aminothiazole pairs shows tertiary alcohol-containing compounds often exhibit half-lives 3–10 times longer than their primary alcohol counterparts [2].

Metabolic Half-life (HLM)
Class-level
Projected t1/2 >60 min vs 15–30 min for primary alcohol analogs
May support extended exposure in liver microsome assays
Class-level inference; no head-to-head data
Metabolic Stability Oxidative Metabolism Microsomal Clearance PK

TPSA and CNS Penetration Potential

The target compound possesses only 2 hydrogen bond donors (amine NH and tertiary OH), identical in count to the analog 2-{1-(1,3-thiazol-2-yl)ethylamino}propan-1-ol. However, the calculated Topological Polar Surface Area (TPSA) of the target is 45.15 Ų , which is higher than the predicted TPSA of 40.2 Ų for the primary alcohol analog due to the more exposed amine group. Hydrogen bond donor count and TPSA are key predictors of blood-brain barrier (BBB) penetration, with values below 60–70 Ų correlating with CNS exposure.

Topological Polar Surface Area
Class-level
45.15 Ų vs ~40.2 Ų for primary alcohol analog
TPSA
Calculated TPSA; no logBB data available
Steric Hindrance
Class-level
Predicted 5- to 10-fold slower acylation vs primary alcohol
Enables chemoselective protection strategies
No experimental kinetic data; inference from steric parameters
Solvent Solubility
Data to verify
Higher organic solubility (EtOAc, DCM); limited water solubility
Facilitates extraction and anhydrous chemistry workflows
Qualitative vendor guidelines; no quantitative solubility data
Chiral Specification
Source review
Racemic mixture presumed; no enantiomeric purity data
Requires explicit inquiry for enantioselective studies
All analogs share same procurement challenge
HBD Count Polar Surface Area Bioavailability CNS Penetration

Steric Hindrance Reduces Off-Target Reactivity

The geminal dimethyl groups on the alpha-carbon of the alcohol create significant steric hindrance around the hydroxyl group. This steric bulk reduces its participation in unwanted intermolecular hydrogen bonding and nucleophilic side reactions compared to the freely accessible primary hydroxyl of analog 3-[1-(1,3-thiazol-2-yl)ethylamino]propan-1-ol . In acylation or sulfonylation derivatization reactions, the target compound will require longer reaction times or more forcing conditions, offering chemoselectivity that can be exploited for site-specific labeling or prodrug synthesis [1].

Steric Hindrance
Class-level
Predicted 5- to 10-fold slower acylation vs primary alcohol
Enables chemoselective protection strategies
No experimental kinetic data; inference from steric parameters
Steric Hindrance Selectivity Reactivity Derivatization

Organic Solvent Solubility Profile

The target compound's structural features (tertiary alcohol, increased carbon count) result in higher solubility in aprotic organic solvents (e.g., dichloromethane, ethyl acetate) compared to primary alcohol analogs, which are more water-soluble. Supplier specifications indicate a storage recommendation of 'cool, dry place', suggesting acceptable solid-state stability but limited aqueous solubility . In contrast, the analog 3-[1-(1,3-thiazol-2-yl)ethylamino]propan-1-ol is listed with a higher purity but no explicit stability concerns, typical of more polar, potentially hygroscopic primary alcohols .

Solvent Solubility
Data to verify
Higher organic solubility (EtOAc, DCM); limited water solubility
Facilitates extraction and anhydrous chemistry workflows
Qualitative vendor guidelines; no quantitative solubility data
Solubility Formulation Process Chemistry Crystallization

Shared Chirality at Ethylamino Bridge

The carbon linking the thiazole and the amino group is a chiral center. The commercially available compound is presumed racemic unless specified otherwise . Analogs such as 2-{1-(1,3-thiazol-2-yl)ethylamino}propan-1-ol (CAS 1467371-56-7) also possess this chiral center [1]. Therefore, this is a shared feature and not a point of differentiation. However, for procurement, if enantiomeric purity is a requirement, the absence of stereochemistry specification on vendor listings for any of these compounds necessitates explicit inquiry before purchase.

Chiral Specification
Source review
Racemic mixture presumed; no enantiomeric purity data
Requires explicit inquiry for enantioselective studies
All analogs share same procurement challenge
Chirality Enantioselectivity Asymmetric Synthesis Pharmacology

Key Procurement Scenarios for 2-Methyl-1-{[1-(1,3-thiazol-2-yl)ethyl]amino}propan-2-ol


CNS Lead Optimization with Enhanced Metabolic Stability

When a primary alcohol-containing aminothiazole lead has shown promise in a CNS target assay but suffers from rapid in vivo clearance due to alcohol oxidation, the target compound's tertiary alcohol offers a direct scaffold hop. The predicted 2- to 4-fold longer microsomal half-life [1] and TPSA of 45.15 Ų jointly support its use in cassette-dosing PK studies to simultaneously evaluate brain penetration and reduced clearance without re-optimizing the entire pharmacophore.

Chemoselective Probe Synthesis

In a chemical biology program requiring site-specific attachment of a fluorophore or biotin tag, the steric hindrance of the target's tertiary hydroxyl provides a kinetic control element. Using the target allows preferential acylation of the secondary amine under mildly basic conditions, leaving the hydroxyl free for subsequent activation (e.g., mesylation) and displacement with a nucleophilic reporter warhead, a sequence unattainable with rapidly acylating primary alcohol analogs [2].

Hydrogen-Bonding SAR Studies

For a medicinal chemistry campaign targeting a kinase or GPCR where a key crystallographic water molecule bridges the ligand's hydroxyl to the protein backbone, the tertiary alcohol of the target compound serves as a hydrogen-bond donor that is geometrically constrained and sterically shielded compared to a primary alcohol. This can be evaluated alongside the primary alcohol analog 3-[1-(1,3-thiazol-2-yl)ethylamino]propan-1-ol in a pairwise SPR or ITC binding study to quantify the entropic penalty of desolvation, with the target's higher LogP potentially reducing that penalty and improving binding thermodynamics.

Acid/Base-Stable Formulation Development

Tertiary alcohols are inherently more resistant to acid-catalyzed dehydration and base-induced elimination than primary or secondary alcohols. For in vitro pharmacology assays conducted at extreme pH (e.g., lysosomal storage disorder models), the target compound's structural stability reduces the risk of chemical degradation artifacts that could confound activity readouts. Procurement of the target over a less stable primary alcohol analog [3] is justified when assay reproducibility under acidic conditions is critical.

Application
Selection Property
Validation Focus
CNS lead optimization
Tertiary alcohol metabolic stability context
Brain penetration and microsomal stability endpoints
Chemoselective probe synthesis
Steric hindrance-based selectivity
Amine vs. hydroxyl acylation profile
H-bond interaction studies
Sterically shielded H-bond donor context
Binding thermodynamics and desolvation penalty
pH-stability assays
Acid/base resistance of tertiary alcohol
Degradation product profiling under stress conditions
Quote Request

Request a Quote for 2-Methyl-1-{[1-(1,3-thiazol-2-yl)ethyl]amino}propan-2-ol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.